Cas no 4357-94-2 (Methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate)

• Product Name: Methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
• CAS No: 4357-94-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD00214711
• CID: 929039
• PubChem ID: 2763469
• Update Time: 2025-04-19

Methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
• methyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• Methyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate
• 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylic acid,methyl ester
• 3-(2-chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid methyl ester
• 5-Methyl-4-methoxycarbonyl-3-(2-chlor-phenyl)-isoxazol
• methyl 3-(2'-chlorophenyl)-5-methylisoxazole-4-carboxylate
• methyl-3-(2-chlorophenyl)-5-methylisoxazol-4-carboxylate
• SCHEMBL13733697
• DTXSID40376973
• MFCD00214711
• 1C-077
• 4357-94-2
• XJKXWSPETWYDLS-UHFFFAOYSA-N
• AM20040471
• CS-0452510
• STK430460
• Bionet2_000080
• SY331870
• HMS1364D14
• J-522075
• AKOS003307463
• A872685
• DB-087137

• MDL： MFCD00214711
• Inchi： 1S/C12H10ClNO3/c1-7-10(12(15)16-2)11(14-17-7)8-5-3-4-6-9(8)13/h3-6H,1-2H3
• InChI Key： XJKXWSPETWYDLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC)=C(C)ON=1

Computed Properties

• Exact Mass: 251.03500
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 56-58°C
• Boiling Point: 372.1±42.0 °C at 760 mmHg
• Flash Point: 178.9±27.9 °C
• PSA: 52.33000
• LogP: 3.09000
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)